Cas no 2228569-28-4 (1-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)methylcyclopropane-1-carboxylic acid
• CAS No: 2228569-28-4
• MF: C₁₆H₂₀ClNO₄
• MW: 325.787303924561
• CID: 6597775
• PubChem ID: 165965132
• Update Time: 2025-05-21

1-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)methylcyclopropane-1-carboxylic acid
• 2228569-28-4
• 1-[(2-{[(tert-butoxy)carbonyl]amino}-5-chlorophenyl)methyl]cyclopropane-1-carboxylic acid
• EN300-1876674

• Inchi： 1S/C16H20ClNO4/c1-15(2,3)22-14(21)18-12-5-4-11(17)8-10(12)9-16(6-7-16)13(19)20/h4-5,8H,6-7,9H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： LBTWHJKWZSLRLT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CC1(C(=O)O)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 325.1080858g/mol
• Monoisotopic Mass: 325.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)methylcyclopropane-1-carboxylic acid

Comprehensive Guide to 1-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2228569-28-4)

1-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)methylcyclopropane-1-carboxylic acid (CAS No. 2228569-28-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to in abbreviated forms in scientific literature, plays a crucial role in the synthesis of various bioactive molecules. Its unique structure, featuring a cyclopropane ring and a tert-butoxycarbonyl (Boc) protected amine, makes it a valuable intermediate in medicinal chemistry.

The molecular formula of 1-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)methylcyclopropane-1-carboxylic acid is C₁₆H₂₀ClNO₄, with a molecular weight of approximately 325.79 g/mol. The presence of the chlorophenyl group and the carboxylic acid functionality enhances its reactivity, making it suitable for coupling reactions and further derivatization. Researchers often utilize this compound in the development of novel drug candidates, particularly in the fields of central nervous system (CNS) therapeutics and anti-inflammatory agents.

One of the key features of 1-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)methylcyclopropane-1-carboxylic acid is its stability under various reaction conditions, which is attributed to the Boc-protecting group. This stability allows for its use in multi-step synthetic routes without premature deprotection. The compound's cyclopropane moiety is also of interest due to its ability to modulate the conformational flexibility of larger molecules, thereby influencing their biological activity.

In recent years, the demand for 1-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)methylcyclopropane-1-carboxylic acid has increased, driven by its applications in peptide synthesis and small molecule drug discovery. Its role as a building block in the creation of protease inhibitors and GPCR modulators has been particularly noteworthy. Additionally, the compound's compatibility with solid-phase synthesis techniques has made it a favorite among chemists working on combinatorial chemistry projects.

The synthesis of 1-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)methylcyclopropane-1-carboxylic acid typically involves the reaction of a suitably substituted chlorophenyl precursor with a cyclopropane carboxylic acid derivative, followed by Boc protection of the amine group. The process requires careful control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize the final product.

From a market perspective, 1-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)methylcyclopropane-1-carboxylic acid is primarily supplied by specialized fine chemical manufacturers and contract research organizations (CROs). The compound is available in various quantities, ranging from milligrams to kilograms, catering to both research laboratories and industrial-scale production. Pricing trends indicate a steady demand, with fluctuations influenced by the availability of raw materials and advancements in synthetic methodologies.

Researchers exploring the applications of 1-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)methylcyclopropane-1-carboxylic acid often investigate its potential in targeted drug delivery systems and bioconjugation. The compound's ability to serve as a linker molecule in antibody-drug conjugates (ADCs) has opened new avenues in cancer therapeutics. Furthermore, its compatibility with click chemistry reactions has expanded its utility in biomaterial engineering.

Environmental and safety considerations for 1-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)methylcyclopropane-1-carboxylic acid are in line with standard laboratory practices for handling organic compounds. Proper personal protective equipment (PPE), including gloves and safety goggles, is recommended when working with this chemical. While not classified as highly hazardous, it should be stored in a cool, dry place, away from strong oxidizing agents.

The future outlook for 1-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)methylcyclopropane-1-carboxylic acid appears promising, with ongoing research exploring its incorporation into next-generation therapeutics. As the pharmaceutical industry continues to focus on precision medicine and personalized therapies, the demand for versatile intermediates like this compound is expected to grow. Innovations in green chemistry may also lead to more sustainable production methods, further enhancing its appeal to researchers and manufacturers alike.

For scientists seeking detailed technical information about 1-(2-{(tert-butoxy)carbonylamino}-5-chlorophenyl)methylcyclopropane-1-carboxylic acid, resources such as Reaxys, SciFinder, and PubChem provide comprehensive data on its physical properties, spectroscopic characteristics, and reported applications. These databases are invaluable for designing experiments and understanding the compound's behavior in various chemical contexts.